Cas no 33496-82-1 (Cyclohexanone, 3,3,5-trimethyl-, (5R)-)

Cyclohexanone, 3,3,5-trimethyl-, (5R)- structure
33496-82-1 structure
Product Name:Cyclohexanone, 3,3,5-trimethyl-, (5R)-
CAS No:33496-82-1
MF:C9H16O
MW:140.222743034363
CID:1465152
PubChem ID:642524
Update Time:2025-04-20

Cyclohexanone, 3,3,5-trimethyl-, (5R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 3,3,5-trimethyl-, (5R)-
    • (-)-3,3,5(R)-trimethylcyclohexanone
    • POSWICCRDBKBMH-ZETCQYMHSA-N
    • (5R)-3,3,5-trimethylcyclohexan-1-one
    • (R)-3,3,5-trimethylcyclohexanone
    • SCHEMBL4868570
    • (R)-Dihydroisophorone
    • (5R)-3,3,5-trimethylcyclohexanone
    • EN300-370511
    • 33496-82-1
    • DTXSID20349029
    • Inchi: 1S/C9H16O/c1-7-4-8(10)6-9(2,3)5-7/h7H,4-6H2,1-3H3/t7-/m0/s1
    • InChI Key: POSWICCRDBKBMH-ZETCQYMHSA-N
    • SMILES: O=C1C[C@H](C)CC(C)(C)C1

Computed Properties

  • Exact Mass: 140.12018
  • Monoisotopic Mass: 140.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Cyclohexanone, 3,3,5-trimethyl-, (5R)- Pricemore >>

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A2B Chem LLC
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A2B Chem LLC
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